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Compound of Interest

Compound Name: KL-11743

Cat. No.: B15615715 Get Quote

Essential Safety and Handling Guide for KL-
11743
This document provides crucial safety protocols and logistical information for the handling,

storage, and disposal of KL-11743, a potent, research-grade glucose transporter inhibitor. The

following procedures are designed to ensure the safety of laboratory personnel and the

integrity of experimental outcomes.

Compound Identification and Properties
KL-11743 is a potent, selective, and orally bioavailable inhibitor of class I glucose transporters

(GLUTs).[1] It competitively inhibits GLUT1, GLUT2, GLUT3, and GLUT4, thereby blocking

glucose metabolism.[2][3] This activity can induce cytotoxic effects, particularly in cancer cells

with metabolic vulnerabilities.[1][4] All personnel must handle this compound with appropriate

caution, recognizing its potent biological effects.

Table 1: Physicochemical and Storage Data for KL-11743
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Property Value Source(s)

CAS Number 1369452-53-8 [3][5]

Molecular Formula C₃₀H₃₀N₆O₃ [5][6]

Molecular Weight 522.6 g/mol [3][5]

Appearance Solid powder [6]

Solubility
Soluble in DMSO (up to 100

mg/mL); Insoluble in water
[3]

Long-Term Storage (Powder) -20°C for up to 3 years [3][5]

| Storage (in Solvent) | -80°C for up to 1 year; -20°C for up to 1 month |[2][3] |

Personal Protective Equipment (PPE) and Hazard
Control
While shipped as a non-hazardous chemical for transit purposes, the potent biological and

cytotoxic potential of KL-11743 necessitates stringent safety measures within the laboratory.[6]

[7] A 14-day toxicology study in rats indicated potential dose-dependent toxicity.[8]

Engineering Controls:

All handling of KL-11743 powder (e.g., weighing, initial solubilization) must be performed

within a certified chemical fume hood to prevent inhalation of airborne particles.

Procedures with a risk of aerosol generation should be conducted in a fume hood or

appropriate containment.

Required PPE:

Gloves: Nitrile or other chemical-resistant gloves. Always double-glove when handling the

solid compound or concentrated stock solutions.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.
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Lab Coat: A full-length laboratory coat must be worn to protect from splashes.

Operational Plan: Handling and Disposal Workflow
A systematic approach to handling ensures safety and minimizes contamination risk. The

workflow below outlines the lifecycle of KL-11743 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

